MDK4906

• CAS No.: 103404-90-6
• Product Name: MDK4906
• Molecular Formula: C5H6Na2O5
• Molecular Weight: 192.0775
• IUPAC Name: disodium;(2R)-2-hydroxypentanedioate
• Standard InChI: InChI=1S/C5H8O5.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3,6H,1-2H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m1../s1
• Standard InChIKey: DZHFTEDSQFPDPP-HWYNEVGZSA-L
• SMILES: C(CC(=O)[O-])C(C(=O)[O-])O.[Na+].[Na+]
• Appearance: Solid powder
• Description: MDK4906 is an α-hydroxy acid that is over-produced in the human neurometabolic disease D-2-hydroxyglutaric aciduria (D-2-HGA)
• Purity: >95% (or refer to the Certificate of Analysis
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Reference: 1. Kranendijk, M., Struys, E.A., Salomons, G.S., et al. Progress in understanding 2-hydroxyglutaric acidurias. J.Inherit.Metab.Dis. 35(4), 571-587 (2012).; 2. Kranendijk, M., Struys, E.A., Van Schaftingen, E., et al. IDH2 Mutations in Patients with D-2-Hydroxyglutaric Aciduria. Science 330(6002), 336 (2014).; 3. Struys, E.A., Salomons, G.S., Achouri, Y., et al. Mutations in the D-2-hydroxyglutarate dehydrogenase gene cause D-2-hydroxyglutaric aciduria. American Journal of Human Genetics 76, 358-360 (2005).; 4. Reeves, H.C., and Ajl, S.J. Alpha-hydroxyglutaric acid synthetase. J. Bacteriol. 84(1), 186-187 (1962).
• PubChem Compound: 51051608
• Last Modified: Nov 11 2021